REACTION_CXSMILES
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CN([CH2:4][C:5]1[CH:10]=[C:9]([C:11]([CH3:14])([CH3:13])[CH3:12])[C:8]([OH:15])=[C:7]([C:16]([CH3:19])([CH3:18])[CH3:17])[CH:6]=1)C.[CH2:20]=[CH:21][CH:22]=[CH2:23]>CN(C)C=O>[C:16]([C:7]1[C:8](=[O:15])[C:9]([C:11]([CH3:14])([CH3:13])[CH3:12])=[CH:10][C:5]2([CH2:23][CH2:22][CH:21]=[CH:20][CH2:4]2)[CH:6]=1)([CH3:19])([CH3:18])[CH3:17]
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Name
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glass
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Quantity
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250 mL
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Type
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reactant
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Smiles
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Name
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Quantity
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40 mmol
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Type
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reactant
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Smiles
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C=CC=C
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Name
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Quantity
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2.63 g
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Type
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reactant
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Smiles
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CN(C)CC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Control Type
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UNSPECIFIED
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Setpoint
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110 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The vessel was sealed
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Type
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TEMPERATURE
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Details
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the pressure was increased from atmospheric up to approximately 50 psig
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Type
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TEMPERATURE
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Details
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The reaction was maintained at these conditions for approximately 48 hours
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Duration
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48 h
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Type
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TEMPERATURE
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Details
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The reaction vessel was then cooled to room temperature
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Type
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TEMPERATURE
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Details
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After cooling
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Type
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FILTRATION
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Details
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the reaction mixture was filtered
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Type
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CUSTOM
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Details
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to remove ammonium iodide salt by-product
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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Type
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CUSTOM
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Details
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to afford a viscous oil
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Type
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CUSTOM
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Details
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crystallized with ethanol:water (60:40)
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Name
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Type
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product
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Smiles
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C(C)(C)(C)C1=CC2(C=C(C1=O)C(C)(C)C)CC=CCC2
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Type | Value | Analysis |
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AMOUNT: MASS | 0.11 g | |
YIELD: PERCENTYIELD | 49% | |
YIELD: CALCULATEDPERCENTYIELD | 4% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |